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Compound of Interest

Compound Name: Anordrin

Cat. No.: B1232717 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Anordrin (2α,17α-diethynyl-A-nor-5α-androstane-2β,17β-diol dipropionate) is a synthetic

steroid derivative with potent antifertility effects.[1][2] It has been shown to possess anti-

estrogenic, weak estrogenic, anti-progestogenic, and anti-androgenic activities.[1][2] In in vitro

models, Anordrin has been observed to affect human trophoblast cells and exhibit anti-

angiogenic properties by inhibiting the proliferation and migration of endothelial cells.[1][3] This

document provides a detailed protocol for the proper dissolution of Anordrin for use in various

in vitro assays, ensuring reproducibility and accuracy in experimental outcomes.

Data Presentation
The following table summarizes the key quantitative data for the preparation of Anordrin
solutions for in vitro experiments.
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Parameter Value Notes

Recommended Solvent Dimethyl sulfoxide (DMSO)

High-purity, sterile-filtered

DMSO is recommended to

minimize contamination and

cytotoxicity.[4]

Stock Solution Concentration 10-50 mg/mL

Preparing a high-concentration

stock minimizes the volume of

solvent added to the final

assay.

Working Concentration Range 50-100 µg/mL

Effective concentrations have

been reported in this range for

human trophoblast cells.[1]

Final Solvent Concentration < 0.1% (v/v)

To avoid solvent-induced

cytotoxicity, the final

concentration of DMSO in the

cell culture medium should be

kept as low as possible.[5][6]

Storage of Stock Solution -20°C

Aliquot the stock solution into

single-use vials to avoid

repeated freeze-thaw cycles.

Store protected from light.

Experimental Protocols
Materials:

Anordrin powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Cell culture medium appropriate for the assay

Sterile serological pipettes

0.22 µm syringe filter (optional, for sterilization of the stock solution)

Protocol for Preparation of Anordrin Stock Solution (10 mg/mL):

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent microbial contamination.

Weighing Anordrin: Accurately weigh 10 mg of Anordrin powder and transfer it to a sterile

microcentrifuge tube or cryovial.

Dissolution in DMSO: Add 1 mL of sterile DMSO to the tube containing the Anordrin powder.

Mixing: Vortex the solution thoroughly until the Anordrin powder is completely dissolved.

Gentle warming in a 37°C water bath may aid dissolution if necessary.

Sterilization (Optional): If the DMSO used was not pre-sterilized, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter into a new sterile vial. This step is

crucial for long-term storage and use in cell-based assays.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes or cryovials. Store the aliquots at -20°C, protected

from light. This prevents degradation from repeated freeze-thaw cycles.

Protocol for Preparation of Working Solutions:

Thawing Stock Solution: Thaw a single aliquot of the Anordrin stock solution at room

temperature.

Calculating Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your assay. For example, to prepare a 100 µg/mL working

solution in 1 mL of cell culture medium:
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Use the formula: C1V1 = C2V2

(10,000 µg/mL) * V1 = (100 µg/mL) * (1000 µL)

V1 = 10 µL of the 10 mg/mL stock solution.

Serial Dilution (Recommended): To ensure accurate and homogenous mixing, it is

recommended to perform a serial dilution.

Prepare an intermediate dilution by adding a small volume of the stock solution to a larger

volume of pre-warmed cell culture medium.

For example, add 10 µL of the 10 mg/mL stock to 990 µL of medium to create a 100 µg/mL

working solution.

Final Dilution in Assay Medium: Add the appropriate volume of the working solution to your

experimental wells or flasks containing the final volume of cell culture medium to achieve the

desired final concentration. Ensure the final DMSO concentration remains below 0.1%.

Vehicle Control: It is critical to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental conditions to

account for any effects of the solvent on the cells.

Mandatory Visualization
Anordrin's Anti-Angiogenic Signaling Pathway
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Caption: Anordrin's anti-angiogenic effect via NO inhibition.

Experimental Workflow for Anordrin Solution Preparation
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Anordrin Powder

2. Dissolve in DMSO

3. Vortex to Mix

4. Aliquot & Store at -20°C

5. Thaw Stock Aliquot

For Experiment

6. Dilute in Culture Medium

7. Add to In Vitro Assay

Click to download full resolution via product page

Caption: Workflow for preparing Anordrin for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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